2-(1H-indol-3-yl)-2-oxo-N-(8-quinolinyl)acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-2-oxo-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C19H13N3O2/c23-18(14-11-21-15-8-2-1-7-13(14)15)19(24)22-16-9-3-5-12-6-4-10-20-17(12)16/h1-11,21H,(H,22,24)
• InChI Key: FMFHAOSZZKQHSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C19H13N3O2
• DSSTOX Substance ID: DTXSID101268222
• Molecular Weight: 315.3 g/mol
• CAS RN: 946387-03-7

Description

2-(1H-indol-3-yl)-2-oxo-N-(8-quinolinyl)acetamide, also known as IQ-1, is a chemical compound that has been studied for its potential use in scientific research applications. This compound is a synthetic molecule that has been shown to have a variety of biological effects, including the ability to modulate the immune system and inhibit the growth of cancer cells. In

Scientific Research Applications

Synthesis and Chemical Diversity

A comprehensive literature survey on the chemical diversity of phenoxy acetamide and its derivatives, including chalcone, indole, and quinoline, underlines the importance of these compounds in medicinal chemistry. The work highlights the synthesis of new pharmaceuticals and improving existing processes, emphasizing the role of molecular interactions and physicochemical properties in determining biological effects. This research provides an opportunity for chemists to design new derivatives with improved safety and efficacy, enhancing life quality (Al-Ostoot et al., 2021).

Pharmacological Activities

Research on natural products for treating leishmaniasis reviewed the active compounds from medicinal plants, including quinoline alkaloids, highlighting their potential as templates for discovering new and effective drugs against this disease (Akendengué et al., 1999). Additionally, the therapeutic potential of quinoline and quinazoline alkaloids has been extensively reviewed, showcasing their broad range of bioactivities and significant impact in drug development, particularly for antimalarial and anticancer drugs (Shang et al., 2018).

Biological Interactions and Effects

The catabolism of indole-3-acetic acid by bacteria, including the pathways encoded by the iac/iaa gene clusters, offers insights into the utilization of this compound as a carbon, nitrogen, and energy source. This research opens avenues for biotechnological applications and potential treatments related to IAA excess in plants and humans (Laird et al., 2020).

Green Chemistry Approaches

Green chemistry approaches in designing quinoline scaffolds have been reviewed, stressing the importance of developing non-toxic, environment-friendly methods. This perspective encourages researchers towards greener chemistry and future applications of these methods in designing quinoline scaffolds (Nainwal et al., 2019).